Prilocaine hydrochloride
Prilocaine hydrochloride
Prilocaine Hydrochloride is the hydrochloride salt form of prilocaine, an intermediate-acting local anesthetic of the amide type chemically related to lidocaine. Prilocaine hydrochloride binds to voltage-gated sodium ion channels in the neuronal membrane, thereby preventing the permeability of sodium ions. This leads to a stabilization of the neuronal membrane and inhibits depolarization and results in a reversible blockage of nerve impulse generation and propagation along nerve fibres and subsequent reversible loss of sensation.
A local anesthetic that is similar pharmacologically to LIDOCAINE. Currently, it is used most often for infiltration anesthesia in dentistry.
See also: Prilocaine (has active moiety); Epinephrine Bitartrate; prilocaine hydrochloride (component of).
A local anesthetic that is similar pharmacologically to LIDOCAINE. Currently, it is used most often for infiltration anesthesia in dentistry.
See also: Prilocaine (has active moiety); Epinephrine Bitartrate; prilocaine hydrochloride (component of).
Brand Name:
Vulcanchem
CAS No.:
1786-81-8
VCID:
VC0003556
InChI:
InChI=1S/C13H20N2O.ClH/c1-4-9-14-11(3)13(16)15-12-8-6-5-7-10(12)2;/h5-8,11,14H,4,9H2,1-3H3,(H,15,16);1H
SMILES:
CCCNC(C)C(=O)NC1=CC=CC=C1C.Cl
Molecular Formula:
C13H21ClN2O
Molecular Weight:
256.77 g/mol
Prilocaine hydrochloride
CAS No.: 1786-81-8
Cat. No.: VC0003556
Molecular Formula: C13H21ClN2O
Molecular Weight: 256.77 g/mol
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Specification
| Description | Prilocaine Hydrochloride is the hydrochloride salt form of prilocaine, an intermediate-acting local anesthetic of the amide type chemically related to lidocaine. Prilocaine hydrochloride binds to voltage-gated sodium ion channels in the neuronal membrane, thereby preventing the permeability of sodium ions. This leads to a stabilization of the neuronal membrane and inhibits depolarization and results in a reversible blockage of nerve impulse generation and propagation along nerve fibres and subsequent reversible loss of sensation. A local anesthetic that is similar pharmacologically to LIDOCAINE. Currently, it is used most often for infiltration anesthesia in dentistry. See also: Prilocaine (has active moiety); Epinephrine Bitartrate; prilocaine hydrochloride (component of). |
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| CAS No. | 1786-81-8 |
| Molecular Formula | C13H21ClN2O |
| Molecular Weight | 256.77 g/mol |
| IUPAC Name | N-(2-methylphenyl)-2-(propylamino)propanamide;hydrochloride |
| Standard InChI | InChI=1S/C13H20N2O.ClH/c1-4-9-14-11(3)13(16)15-12-8-6-5-7-10(12)2;/h5-8,11,14H,4,9H2,1-3H3,(H,15,16);1H |
| Standard InChI Key | BJPJNTKRKALCPP-UHFFFAOYSA-N |
| SMILES | CCCNC(C)C(=O)NC1=CC=CC=C1C.Cl |
| Canonical SMILES | CCCNC(C)C(=O)NC1=CC=CC=C1C.Cl |
| Appearance | Solid powder |
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